![molecular formula C14H11F4N3O B2371129 N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide CAS No. 1427968-57-7](/img/structure/B2371129.png)
N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide
Description
N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide, also known as DMTF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in cancer treatment. DMTF belongs to a class of compounds known as PARP inhibitors, which have been found to be effective in inhibiting the activity of poly (ADP-ribose) polymerase (PARP) enzymes. PARP enzymes are involved in DNA repair processes, and their inhibition has been shown to sensitize cancer cells to DNA-damaging agents.
Scientific Research Applications
Imidates Synthesis and Functionalization
Imidates are versatile organic compounds with diverse electronic properties. They serve as both electrophiles and nucleophiles in reactions. The synthesis of imidates is crucial for various applications, including the formation of esters, amides, and amidines. In the case of ENAH2C5574F4 , a synthetic protocol allows the facile conversion of its N-(pyridin-2-yl)imidates. These imidates can then be further transformed into N-heterocycles, such as imidazolines, benzimidazoles, oxazolines, and thiazolines .
Anti-Fibrotic Activity
Fibrosis, characterized by excessive collagen deposition, occurs in various tissues and organs. Researchers have explored compounds that inhibit collagen synthesis to combat fibrotic diseases. Notably, ENAH2C5574F4 derivatives have shown promise:
- 2-(benzo[d][1,3]dioxol-5-yl)thiazole (CW209292) displays anti-fibrotic activity in rats with hepatic fibrosis by blocking transforming growth factor-β1 (TGF-β1) expression in hepatic stellate cells .
Novel 2-Phenylaminopyrimidine Derivatives
Structurally related to STI-571 (imatinib), novel 2-phenylaminopyrimidine (PAP) derivatives have been designed and synthesized. These compounds were tested for their ability to inhibit proliferation in human chronic myeloid leukemia cells (K562) .
properties
IUPAC Name |
N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F4N3O/c1-21(2)13-9(4-3-5-19-13)20-14(22)7-6-8(15)11(17)12(18)10(7)16/h3-6H,1-2H3,(H,20,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHZVMNCNMCXNLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=CC=N1)NC(=O)C2=CC(=C(C(=C2F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F4N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide | |
CAS RN |
1427968-57-7 |
Source
|
| Record name | N-[2-(dimethylamino)pyridin-3-yl]-2,3,4,5-tetrafluorobenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-chlorophenyl)-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]acetamide](/img/structure/B2371052.png)
![7-Chloroimidazo[1,5-a]pyridine-3-carboxylic acid](/img/structure/B2371063.png)
![N-(4-chlorophenethyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide](/img/structure/B2371067.png)